Cas no 1396680-00-4 (3-(3-cyclopropyl-3-hydroxypropyl)-1-(thiophen-2-yl)urea)

• Product Name: 3-(3-cyclopropyl-3-hydroxypropyl)-1-(thiophen-2-yl)urea
• CAS No: 1396680-00-4
• MF: C₁₁H₁₆N₂O₂S
• MW: 240.321941375732
• CID: 6104136
• PubChem ID: 71787547
• Update Time: 2025-10-21

3-(3-cyclopropyl-3-hydroxypropyl)-1-(thiophen-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• 3-(3-cyclopropyl-3-hydroxypropyl)-1-(thiophen-2-yl)urea
• 1-(3-cyclopropyl-3-hydroxypropyl)-3-thiophen-2-ylurea
• 1-(3-cyclopropyl-3-hydroxypropyl)-3-(thiophen-2-yl)urea
• F6190-0454
• VU0535162-1
• AKOS024536455
• 1396680-00-4

• Inchi： 1S/C11H16N2O2S/c14-9(8-3-4-8)5-6-12-11(15)13-10-2-1-7-16-10/h1-2,7-9,14H,3-6H2,(H2,12,13,15)
• InChI Key： FTRBMBDRQHJKMD-UHFFFAOYSA-N
• SMILES： N(CCC(C1CC1)O)C(NC1SC=CC=1)=O

Computed Properties

• Exact Mass: 240.09324893g/mol
• Monoisotopic Mass: 240.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 89.6Ų

Additional information on 3-(3-cyclopropyl-3-hydroxypropyl)-1-(thiophen-2-yl)urea

Comprehensive Guide to 3-(3-cyclopropyl-3-hydroxypropyl)-1-(thiophen-2-yl)urea (CAS No. 1396680-00-4)

3-(3-cyclopropyl-3-hydroxypropyl)-1-(thiophen-2-yl)urea (CAS No. 1396680-00-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This urea derivative features a unique molecular structure combining a cyclopropyl-hydroxypropyl moiety and a thiophene ring, making it a promising candidate for various applications. Below, we explore its properties, synthesis, applications, and market relevance while addressing trending queries in the field.

The molecular formula of 3-(3-cyclopropyl-3-hydroxypropyl)-1-(thiophen-2-yl)urea is C₁₁H₁₆N₂O₂S, with a molecular weight of 240.32 g/mol. Its structure includes a thiophene-2-yl group linked to a urea backbone, further modified by a 3-cyclopropyl-3-hydroxypropyl side chain. This configuration enhances its potential for hydrogen bonding and interactions with biological targets, a key reason for its exploration in drug discovery.

Researchers are particularly interested in the pharmacological applications of 3-(3-cyclopropyl-3-hydroxypropyl)-1-(thiophen-2-yl)urea. Recent studies suggest its utility as a kinase inhibitor or GPCR modulator, aligning with the growing demand for targeted therapies in oncology and neurology. The cyclopropyl group is known to improve metabolic stability, while the thiophene ring contributes to binding affinity—a combination that makes this compound valuable in medicinal chemistry.

In agrochemical research, 3-(3-cyclopropyl-3-hydroxypropyl)-1-(thiophen-2-yl)urea is being evaluated for its potential as a plant growth regulator or pesticide intermediate. The urea functional group is a common motif in herbicides, and the addition of the thiophene ring could enhance its bioactivity. This aligns with the industry’s shift toward eco-friendly crop protection solutions, a hot topic in sustainable agriculture.

Synthesis of 3-(3-cyclopropyl-3-hydroxypropyl)-1-(thiophen-2-yl)urea typically involves multi-step organic reactions, including condensation between thiophen-2-yl isocyanate and 3-cyclopropyl-3-hydroxypropylamine. Optimizing yield and purity remains a focus for industrial-scale production, as highlighted in recent patents. Researchers are also exploring greener synthetic routes to reduce environmental impact, addressing the rising demand for sustainable chemistry practices.

The market for urea-based compounds like 3-(3-cyclopropyl-3-hydroxypropyl)-1-(thiophen-2-yl)urea is expanding, driven by pharmaceutical and agrochemical innovations. Analysts project growth in the small-molecule drug discovery sector, where such derivatives play a pivotal role. Additionally, the compound’s patent landscape reveals competitive developments, making it a subject of interest for investors and R&D teams.

Frequently asked questions about 3-(3-cyclopropyl-3-hydroxypropyl)-1-(thiophen-2-yl)urea include its solubility (moderate in polar solvents like DMSO), stability (recommended storage at -20°C), and commercial availability (supplied by specialized chemical vendors). These practical details are critical for researchers planning experiments, reflecting the compound’s niche yet growing relevance.

In summary, 3-(3-cyclopropyl-3-hydroxypropyl)-1-(thiophen-2-yl)urea (CAS No. 1396680-00-4) represents a versatile scaffold with dual applications in life sciences and agriculture. Its structural uniqueness and functional adaptability position it as a compound to watch in the coming years, especially as industries prioritize targeted therapeutics and sustainable agrochemicals. For researchers and stakeholders, staying updated on its developments could unlock new opportunities.